molecular formula C24H18Cl3N5OS B11659699 2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(2,4-dichlorophenyl)methylidene]acetohydrazide

2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(2,4-dichlorophenyl)methylidene]acetohydrazide

Cat. No.: B11659699
M. Wt: 530.9 g/mol
InChI Key: MAYWOMXFDRTPBJ-XODNFHPESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a 1,2,4-triazole derivative featuring a sulfanyl-linked acetohydrazide scaffold substituted with aromatic chlorophenyl and methylphenyl groups. The core structure integrates a 1,2,4-triazole ring, which is known for its pharmacological versatility, including antimicrobial, anticancer, and anti-inflammatory properties . Its synthesis likely follows a multi-step protocol involving condensation of substituted triazole-thiols with hydrazide intermediates under acidic catalysis, as seen in analogous compounds .

Properties

Molecular Formula

C24H18Cl3N5OS

Molecular Weight

530.9 g/mol

IUPAC Name

2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-(2,4-dichlorophenyl)methylideneamino]acetamide

InChI

InChI=1S/C24H18Cl3N5OS/c1-15-2-10-20(11-3-15)32-23(16-4-7-18(25)8-5-16)30-31-24(32)34-14-22(33)29-28-13-17-6-9-19(26)12-21(17)27/h2-13H,14H2,1H3,(H,29,33)/b28-13+

InChI Key

MAYWOMXFDRTPBJ-XODNFHPESA-N

Isomeric SMILES

CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C/C3=C(C=C(C=C3)Cl)Cl)C4=CC=C(C=C4)Cl

Canonical SMILES

CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=C(C=C(C=C3)Cl)Cl)C4=CC=C(C=C4)Cl

Origin of Product

United States

Biological Activity

The compound 2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(2,4-dichlorophenyl)methylidene]acetohydrazide (CAS No. 893726-63-1) belongs to a class of compounds known for their diverse biological activities. This article reviews its synthesis, biological properties, and potential therapeutic applications based on existing literature.

The molecular formula of this compound is C17H16Cl2N5OSC_{17}H_{16}Cl_2N_5OS with a molecular weight of 373.86 g/mol. It contains a triazole ring, which is known for its role in various pharmacological activities.

Anticancer Activity

Research indicates that triazole derivatives exhibit significant anticancer properties. For instance, compounds derived from similar structures have shown cytotoxic effects against various cancer cell lines. A study reported that certain triazolethiones demonstrated activity against colon carcinoma HCT-116 with an IC50 value of 6.2 μM and against breast cancer T47D cells with IC50 values of 27.3 μM and 43.4 μM respectively . The presence of the triazole moiety in our target compound suggests potential anticancer activity, warranting further investigation.

Antimicrobial Activity

The compound's structure suggests it may possess antimicrobial properties. In related studies, similar triazole derivatives have shown moderate to strong antibacterial activity against strains such as Salmonella typhi and Bacillus subtilis . The mechanism of action is believed to involve the disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Antiviral Properties

Triazole derivatives have also been noted for their antiviral activities. Compounds within this class have been investigated for their ability to inhibit viral replication, making them candidates for further development as antiviral agents .

Enzyme Inhibition

The compound may also act as an inhibitor of certain enzymes. For example, related compounds have been identified as effective acetylcholinesterase inhibitors, which are crucial in treating neurodegenerative disorders such as Alzheimer’s disease . The inhibition of urease by similar structures has also been documented, suggesting potential applications in treating infections caused by urease-producing bacteria .

Structure-Activity Relationship (SAR)

Understanding the SAR is critical for optimizing the biological activity of this compound. The presence of specific substituents on the triazole ring and the acetohydrazide moiety can significantly influence its biological efficacy. For example:

SubstituentEffect on Activity
Chlorine on phenyl ringIncreased antimicrobial activity
Methyl groupsEnhanced lipophilicity and cellular uptake

Case Studies

  • Anticancer Screening : A study synthesized various triazole derivatives and tested them against multiple cancer cell lines. Compounds similar to our target showed promising results with IC50 values indicating effective cytotoxicity .
  • Antimicrobial Testing : Another research effort focused on the antibacterial properties of triazole derivatives against Gram-positive and Gram-negative bacteria. The results indicated that specific modifications led to improved antibacterial efficacy compared to standard antibiotics .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of 1,2,4-triazole-thioacetohydrazides. Below is a comparative analysis with structurally and functionally related derivatives:

Table 1: Structural and Functional Comparison of Selected 1,2,4-Triazole Derivatives

Compound Name / ID Key Substituents Biological Activity Synthesis Protocol Reference
Target Compound 4-(4-methylphenyl), 2,4-dichlorophenyl Not explicitly reported (inferred anticancer) Likely condensation of triazole-thiol with dichlorophenyl hydrazide under HCl
2-{[5-(4-Chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N′-(2-ethoxybenzylidene)acetohydrazide Phenyl, 2-ethoxyphenyl Anticancer (IC₅₀: 12 μM vs. MCF-7 cells) Reflux of triazole-thiol with 2-ethoxybenzaldehyde in ethanol + HCl
N′-(4-Chlorobenzylidene)-2-(purine-6-ylsulfanyl)acetohydrazide Purine core, 4-chlorophenyl Antithyroid (IC₅₀: 8.2 μM vs. thyroid peroxidase) Condensation of purine-thiol hydrazide with 4-chlorobenzaldehyde
N′-(4-Methylbenzylidene)-2-{[4-phenyl-5-(2-(phenylamino)ethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide 4-Methylphenyl, phenylaminoethyl Antimigratory (60% inhibition vs. melanoma) Reflux with 4-methylbenzaldehyde in methanol
ZE-4b (Anticoagulant derivative) Pyridine-2-yl, fluorophenyl Anticoagulant (↑ bleeding time by 180%) Schiff base formation between triazole-thiol hydrazide and fluorophenyl aldehyde

Key Findings from Comparative Analysis

Chlorine atoms in the target compound likely increase metabolic stability relative to non-halogenated analogs, as seen in ’s antithyroid agent .

Synthetic Flexibility :

  • Most analogs are synthesized via Schiff base formation between triazole-thiol hydrazides and substituted aldehydes (e.g., 2-ethoxybenzaldehyde in -chlorobenzaldehyde in ). The target compound’s synthesis likely mirrors this method .

Activity Landscape: Compounds with bulky aromatic substituents (e.g., 4-methylphenyl, dichlorophenyl) exhibit superior anticancer and anti-migratory activities compared to smaller groups (e.g., pyridine in ZE-4b) . The presence of chlorine correlates with enhanced target specificity; for example, ’s 4-chlorophenyl derivative showed potent antithyroid activity, while non-chlorinated analogs were less effective .

Computational Predictions: QSAR models () suggest that the target compound’s Cl-substituted aryl groups may position it within the "active" chemical space for kinase inhibition, similar to ’s antimelanoma derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.